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Compound of Interest

Compound Name: RM-581

Cat. No.: B12399588

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of RM-581, a potent aminosteroid derivative, in
preclinical in vivo animal studies. RM-581 has demonstrated significant anti-tumor activity in
various cancer models by inducing endoplasmic reticulum (ER) stress, leading to apoptosis.

Mechanism of Action

RM-581 is an endoplasmic reticulum stress (ERS) inducer.[1] It exerts its anticancer effects by
triggering the Unfolded Protein Response (UPR) in cancer cells, which, when overwhelmed,
leads to programmed cell death (apoptosis). Key markers of ER stress induced by RM-581
include the upregulation of Binding Immunoglobulin Protein (BiP), C/EBP homologous protein
(CHOP), and Homocysteine-inducible ER protein (HERP).[2][3] This mechanism has been
observed in pancreatic, prostate, and breast cancer cell lines.[1][3][4]

Signaling Pathway of RM-581 Induced ER Stress
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

